[6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid

• Molecular Formula: C10H8F3NO4
• Molecular Weight: 263.17 g/mol
• IUPAC Name: 2-[6-methoxycarbonyl-4-(trifluoromethyl)pyridin-2-yl]acetic acid
• InChI: InChI=1S/C10H8F3NO4/c1-18-9(17)7-3-5(10(11,12)13)2-6(14-7)4-8(15)16/h2-3H,4H2,1H3,(H,15,16)
• InChI Key: QOKPXKAKUDARTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=N1)CC(=O)O)C(F)(F)F

Description

[6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid is a compound that features a pyridine ring substituted with a methoxycarbonyl group at the 6-position and a trifluoromethyl group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of trifluoromethylation reagents such as trifluoromethyl iodide or trifluoromethyl sulfone under specific reaction conditions . The methoxycarbonyl group can be introduced through esterification reactions using methanol and a suitable acid catalyst .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

[6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield alcohol derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include trifluoromethyl iodide, trifluoromethyl sulfone, lithium aluminum hydride, and various acid and base catalysts . Reaction conditions typically involve controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions include carboxylic acids, alcohol derivatives, and substituted pyridine compounds .

Scientific Research Applications

[6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on various biological pathways.

Industry: It is used in the development of agrochemicals and materials with enhanced stability and lipophilicity.

Mechanism of Action

The mechanism of action of [6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid involves its interaction with specific molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity and stability, allowing it to effectively bind to its targets and exert its effects . The methoxycarbonyl group may also play a role in modulating the compound’s activity by influencing its electronic properties .

Comparison with Similar Compounds

Similar Compounds

α-(Trifluoromethyl)styrenes: These compounds also contain a trifluoromethyl group and are used in similar applications such as organic synthesis and pharmaceuticals.

Trifluoromethylated aromatic compounds:

Uniqueness

[6-(Methoxycarbonyl)-4-(trifluoromethyl)pyridin-2-YL]acetic acid is unique due to the combination of the methoxycarbonyl and trifluoromethyl groups on a pyridine ring.